2-cyclopropyl-4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-5-fluoro-6-methylpyrimidine

• IUPAC Name: 2-cyclopropyl-4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-5-fluoro-6-methylpyrimidine
• InChI: InChI=1S/C18H22F2N6/c1-3-13-15(20)17(22-10-21-13)25-6-8-26(9-7-25)18-14(19)11(2)23-16(24-18)12-4-5-12/h10,12H,3-9H2,1-2H3
• InChI Key: DKERLRKHJUBCPV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CCN(CC2)C3=NC(=NC(=C3F)C)C4CC4)F
• Molecular Formula: C18H22F2N6
• Molecular Weight: 360.4 g/mol
• CAS No.: 2640946-45-6

Description

This compound is a pyrimidine derivative featuring a cyclopropyl group at position 2, a piperazine-linked 6-ethyl-5-fluoropyrimidin-4-yl moiety at position 4, and additional fluorine and methyl substituents at positions 5 and 6, respectively.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally analogous molecules from pharmaceutical patents and reference standards.

Structural Analogues from Reference Standards ()

• 3-[2-[4-[2-Fluoro-4-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]benzoyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one Core Structure: Pyrido-pyrimidinone fused with a benzisoxazole-piperidine system. Key Differences:
• Lacks the cyclopropyl group and dual pyrimidine rings present in the target compound.

• Incorporates a benzisoxazole moiety, which is associated with antipsychotic activity (e.g., risperidone analogs) .

  • Inference : The benzisoxazole-piperidine system may enhance CNS penetration, suggesting divergent therapeutic targets compared to the pyrimidine-focused target compound.
• 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS 108855-18-1) Core Structure: Simplified pyrido-pyrimidinone with a benzisoxazole-piperidine side chain. Key Differences:
• Retains the pyrimidinone core but omits the fluorinated pyrimidine and cyclopropyl groups.
• Features a shorter ethyl linker instead of a piperazine bridge.
  • Inference : Reduced conformational flexibility compared to the target compound may limit binding affinity to pyrimidine-dependent targets like dihydrofolate reductase .

Patent-Derived Analogues ()

• 4-(6-(2-Fluoro-4-methanesulfonyl-phenoxy)-5-methyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid isopropyl ester Core Structure: Piperidine ester with a methanesulfonyl-phenoxy-pyrimidine substituent. Key Differences:
• Replaces the piperazine bridge with a piperidine-carboxylic ester.
• Introduces a methanesulfonyl group, which is commonly used to enhance metabolic stability and solubility.

Comparative Table

Feature	Target Compound	3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	4-(6-(2-Fluoro-4-methanesulfonyl-phenoxy)-5-methyl-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid isopropyl ester
Core Structure	Dual pyrimidine rings with piperazine linker	Pyrido-pyrimidinone with benzisoxazole-piperidine	Piperidine ester with phenoxy-pyrimidine
Fluorine Substituents	5-Fluoro (pyrimidine), 6-ethyl-5-fluoro (pyrimidine)	6-Fluoro (benzisoxazole)	2-Fluoro (phenoxy)
Key Functional Groups	Cyclopropyl, methyl, piperazine	Benzisoxazole, piperidine	Methanesulfonyl, isopropyl ester
Inferred Target	Kinase inhibition or antiviral activity	CNS disorders (e.g., antipsychotic)	Inflammatory pathways (e.g., COX-2)

Research Findings and Limitations

• Structural Advantages of Target Compound :
  • Dual pyrimidine rings may enable dual-target inhibition (e.g., thymidylate synthase and kinases).
  • Piperazine linker enhances solubility and conformational adaptability for receptor binding .
• Limitations: No direct pharmacological data are available for the target compound in the provided evidence.